Cas no 2137595-50-5 (Sodium 4-cyanobutane-1-sulfinate)

• Product Name: Sodium 4-cyanobutane-1-sulfinate
• CAS No: 2137595-50-5
• MF: C₅H₈NNaO₂S
• MW: 169.177290916443
• CID: 6493139
• PubChem ID: 165454598
• Update Time: 2025-05-20

Sodium 4-cyanobutane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-cyanobutane-1-sulfinate
• 2137595-50-5
• EN300-723022
• Sodium 4-cyanobutane-1-sulfinate

• Inchi： 1S/C5H9NO2S.Na/c6-4-2-1-3-5-9(7)8;/h1-3,5H2,(H,7,8);/q;+1/p-1
• InChI Key： QVJKFMSNYMTNQX-UHFFFAOYSA-M
• SMILES： S(CCCCC#N)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 169.01734395g/mol
• Monoisotopic Mass: 169.01734395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų

Additional information on Sodium 4-cyanobutane-1-sulfinate

Sodium 4-Cyanobutane-1-Sulfinate: A Comprehensive Overview

Sodium 4-cyanobutane-1-sulfinate, with the CAS number 2137595-50-5, is a compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as sodium sulfinate derivative, is notable for its unique chemical structure and versatile applications. Recent studies have highlighted its potential in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of sodium 4-cyanobutane-1-sulfinate consists of a sulfinate group (-SO3-) attached to a butane chain, with a cyanide group (-CN) at the fourth position. This configuration imparts the compound with distinct chemical properties, such as high reactivity and stability under certain conditions. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of sodium 4-cyanobutane-1-sulfinate lies in its use as a precursor for synthesizing biologically active compounds. Recent studies have demonstrated its effectiveness in forming key intermediates for antibiotics and anti-inflammatory drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted how this compound can be utilized to synthesize a novel class of β-lactam antibiotics, which exhibit enhanced efficacy against multidrug-resistant bacterial strains.

In addition to its pharmaceutical applications, sodium 4-cyanobutane-1-sulfinate has found utility in the field of agrochemistry. Its ability to act as a selective herbicide has been explored in recent agricultural research. A study conducted by researchers at the University of California revealed that this compound can effectively inhibit the growth of specific weeds without adversely affecting crop plants. This discovery has significant implications for sustainable agriculture practices.

The synthesis of sodium 4-cyanobutane-1-sulfinate has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient production processes. For example, the use of palladium catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From a materials science perspective, sodium 4-cyanobutane-1-sulfinate has shown potential as a building block for constructing advanced polymers and nanomaterials. Its sulfinate group provides excellent compatibility with various polymerization techniques, while the cyanide group introduces functional versatility. A 2023 paper in Nano Letters reported on its use in creating stimuli-responsive polymers that exhibit shape-memory properties under thermal or pH stimuli.

In conclusion, sodium 4-cyanobutane-1-sulfinate (CAS No. 2137595-50-5) is a versatile compound with a wide range of applications across multiple disciplines. Its role as an intermediate in pharmaceutical synthesis, its potential in agrochemistry, and its contributions to materials science underscore its importance in contemporary research. As ongoing studies continue to uncover new uses and optimizations for this compound, it is poised to play an even greater role in advancing technological and scientific frontiers.